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Compound of Interest

Compound Name: Morpholine

Cat. No.: B1676753

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the core chemistry, reactivity,
and applications of morpholine. The content is structured to serve as an essential resource for
researchers, scientists, and professionals involved in drug development and organic synthesis.
All quantitative data has been summarized into clearly structured tables for easy comparison,
and detailed experimental protocols for key reactions are provided.

Core Concepts: Structure and Properties of
Morpholine

Morpholine is a heterocyclic organic compound with the chemical formula O(CH2CHz)2NH.[1]
Its six-membered ring contains both an amine and an ether functional group.[1] The presence
of the ether oxygen atom withdraws electron density from the nitrogen, making it less
nucleophilic and less basic than structurally similar secondary amines like piperidine.[1]
Morpholine is a colorless, hygroscopic liquid with a characteristic weak ammonia- or fish-like
odor.[1][2] It is miscible with water and a wide range of organic solvents.[3]

Physical and Chemical Properties

The physical and chemical properties of morpholine and several of its important derivatives
are summarized in the tables below. This data is crucial for predicting their behavior in various
chemical and biological systems.
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Table 1: Physical Properties of Morpholine and Selected Derivatives

Molecular ] o Density Refractiv
Compoun Molecular . Melting Boiling

Weight ( . . (g/mL at e Index
d Formula Point (°C) Point (°C)

g/mol ) 20-25°C) (n20/D)

_ 0.996- 1.454-
Morpholine  CaHoeNO 87.12 -51t0-4.9[4] 128-130[4]
1.007[4] 1.4545[4]
N-
Methylmor ~ CsH11NO 101.15 -66[4] 115-116[4]  0.92[4] 1.435[4]
pholine
N-
Ethylmorph  CsH13NO 115.17 -63[4] 139[4] 0.91[4] 1.441[4]
oline
N-
Phenylmor  CioH1sNO  163.22 51-54[4] 268[4] 1.06[4] 1.5400[4]
pholine
N-
Acetylmorp  CeH11NO2  129.16 10-14[4] 245[4] 1.11[4] 1.483[4]
holine
4-(2-
Hydroxyeth
© CeHisNO2  131.17 -1 to 2[4] 227[4] 1.083[4] 1.48[4]

yl)morpholi
ne

Table 2: Acidity, Basicity, and Solubility of Morpholine and Selected Derivatives
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Compound pKa Solubility in Water
Morpholine 8.33-8.49[4] Miscible[4]
N-Methylmorpholine 7.38[4] Miscible[4]
N-Ethylmorpholine 7.67-7.7[4] Miscible[4]
N-Phenylmorpholine 5.19 (Predicted)[4] Slightly soluble[4]
N-Acetylmorpholine -0.72 (Predicted)[4] Miscible[4]
4-(2-Hydroxyethyl)morpholine 14.88 (Predicted)[4] Miscible[4]

Reactivity of Morpholine

Morpholine exhibits reactivity typical of a secondary amine, readily undergoing N-alkylation, N-
acylation, and oxidation reactions.

N-Alkylation

The nitrogen atom of morpholine can be alkylated using various alkylating agents, such as
alkyl halides, in the presence of a base. This reaction is fundamental for the synthesis of a wide
range of functionalized morpholine derivatives.

N-Acylation

Morpholine reacts with acylating agents like acyl chlorides and acid anhydrides to form N-
acylmorpholines. This reaction is often used to introduce a protecting group or to synthesize
amides with specific properties.

Oxidation

The nitrogen atom in morpholine and its N-alkyl derivatives can be oxidized to form N-oxides.
For instance, N-methylmorpholine is oxidized by hydrogen peroxide to produce N-
methylmorpholine N-oxide (NMO), a widely used co-oxidant in various oxidation reactions.[5]

[6]

Synthesis of Morpholine and its Derivatives
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Industrially, morpholine is primarily produced by the dehydration of diethanolamine with
sulfuric acid. Alternative methods include the reaction of diethylene glycol with ammonia under
high temperature and pressure.[1]

Morpholine in Drug Discovery and Development

The morpholine moiety is a privileged scaffold in medicinal chemistry, found in numerous
approved drugs.[2] Its presence can enhance physicochemical properties, metabolic stability,
and biological activity.

Gefitinib: An EGFR Tyrosine Kinase Inhibitor

Gefitinib is an anticancer drug used for the treatment of non-small cell lung cancer.[7] It
functions by inhibiting the tyrosine kinase activity of the Epidermal Growth Factor Receptor
(EGFR).[7][8] By binding to the ATP-binding site of the EGFR's tyrosine kinase domain,
gefitinib blocks the autophosphorylation of the receptor, thereby inhibiting downstream
signaling pathways like the PI3K/Akt pathway, which are crucial for cancer cell proliferation and
survival.[8][9]

Click to download full resolution via product page

Caption: Mechanism of action of Gefitinib.

Linezolid: An Oxazolidinone Antibiotic

Linezolid is an important antibiotic used to treat infections caused by multi-resistant Gram-
positive bacteria.[10] It inhibits bacterial protein synthesis by binding to the 23S rRNA of the
50S ribosomal subunit, preventing the formation of a functional 70S initiation complex.[10] This
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unique mechanism of action makes it effective against bacteria that have developed resistance
to other protein synthesis inhibitors.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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